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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and weight

of 1-chloroundecane, tailored for researchers, scientists, and professionals in drug

development.

Molecular and Physicochemical Data
1-Chloroundecane is a halogenated aliphatic hydrocarbon. Its fundamental molecular and

physical properties are summarized in the table below, providing a quantitative snapshot of the

compound.
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Property Value Citations

Molecular Formula C₁₁H₂₃Cl [1][2][3][4][5]

Molecular Weight 190.75 g/mol [3][4]

190.753 g/mol [1][5][6]

190.755 g/mol [2]

IUPAC Name 1-Chloroundecane [1]

CAS Registry Number 2473-03-2 [1][2][5][6]

Canonical SMILES CCCCCCCCCCCCl [2][3][7]

Appearance
Colorless to Light yellow clear

liquid
[2]

Density 0.87 g/cm³ [3]

Boiling Point 242 °C [3]

Monoisotopic Mass 190.1488284 Da [2][7]

Molecular Structure Visualization
The molecular structure of 1-chloroundecane consists of an eleven-carbon straight chain (an

undecyl group) with a chlorine atom attached to the first carbon atom. The logical relationship

between the atoms is depicted in the following diagram.

Figure 1: Atomic connectivity of 1-Chloroundecane.

Experimental Protocols
Detailed experimental protocols for the characterization of 1-chloroundecane are not readily

available in public literature. However, techniques such as mass spectrometry, infrared

spectroscopy, and gas chromatography are commonly employed for its analysis.[1][5][6] Below

is a representative protocol for electron ionization mass spectrometry (EI-MS), a standard

method for determining the molecular weight and fragmentation pattern of volatile organic

compounds like 1-chloroundecane.
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Representative Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Preparation: A dilute solution of 1-chloroundecane is prepared in a volatile organic

solvent (e.g., dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

Instrument Setup:

A gas chromatograph-mass spectrometer (GC-MS) system is used.

The GC is equipped with a non-polar capillary column (e.g., DB-5ms).

Helium is used as the carrier gas at a constant flow rate.

The injection port temperature is set to 250°C.

The GC oven temperature program is initiated at a low temperature (e.g., 50°C), held for a

few minutes, and then ramped up to a higher temperature (e.g., 280°C) to ensure

separation from any impurities.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet.

Mass Spectrometry Analysis:

As the 1-chloroundecane elutes from the GC column, it enters the mass spectrometer's

ion source.

The ion source is operated in electron ionization (EI) mode, with a standard electron

energy of 70 eV.

The molecules are bombarded with electrons, causing ionization and fragmentation.

The resulting positively charged ions are accelerated and separated based on their mass-

to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Data Acquisition: The detector records the abundance of each ion at different m/z values,

generating a mass spectrum. The spectrum is analyzed to identify the molecular ion peak

(corresponding to the molecular weight) and the characteristic fragmentation pattern, which
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can be used to confirm the structure. The NIST WebBook provides mass spectrum data for

1-chloroundecane obtained through this method.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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